Cas no 1878-02-0 (N-{[(8beta)-6-methylergolin-8-yl]methyl}propanamide)

• Product name: N-{[(8beta)-6-methylergolin-8-yl]methyl}propanamide
• CAS No: 1878-02-0
• MF: C₁₉H₂₄N₃O
• MW: 310.41336
• CID: 1379471
• PubChem ID: 121535

N-{[(8beta)-6-methylergolin-8-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{[(8beta)-6-methylergolin-8-yl]methyl}propanamide
• 1878-02-0
• N-[(6-Methylergolin-8-yl)methyl]propanimidic acid
• DTXSID20940252
• Propionamide, N-((6-methyl-8-beta-ergolinyl)methyl)-
• BRN 0763759
• N-((6-Methyl-8-beta-ergolinyl)methyl)propionamide

• Inchi： InChI=1S/C19H25N3O/c1-3-18(23)21-9-12-7-15-14-5-4-6-16-19(14)13(10-20-16)8-17(15)22(2)11-12/h4-6,10,12,15,17,20H,3,7-9,11H2,1-2H3,(H,21,23)/t12-,15+,17+/m0/s1
• InChI Key： GFPMKMQDZULHSF-XGWLTEMNSA-N
• SMILES： CCC(=O)NCC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C

Computed Properties

• Exact Mass: 310.19212
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 45.23